Bromocresol Green

• CAS No.: 76-60-8
• Product Name: Bromocresol Green
• Molecular Formula: C21H14Br4O5S
• Molecular Weight: 698 g/mol
• IUPAC Name: 2,6-dibromo-4-[3-(3,5-dibromo-4-hydroxy-2-methylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-3-methylphenol
• Standard InChI: InChI=1S/C21H14Br4O5S/c1-9-12(7-14(22)19(26)17(9)24)21(13-8-15(23)20(27)18(25)10(13)2)11-5-3-4-6-16(11)31(28,29)30-21/h3-8,26-27H,1-2H3
• Standard InChIKey: FRPHFZCDPYBUAU-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4C)Br)O)Br)Br)O)Br
• Canonical SMILES: CC1=C(C(=C(C=C1C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4C)Br)O)Br)Br)O)Br
• Melting Point: 218.5 °C
• Description: An indicator and reagent. It has been used in serum albumin determinations and as a pH indicator.
• Synonyms: 4,4’-(3h-2,1-benzoxathiol-3-ylidene)bis(2,6-dibromo-3-methylphenol)s,s-dioxide;4,4’-(3h-2,1-benzoxathiol-3-ylidene)bis(2,6-dibromo-m-cresol)s,s-dioxide;m-cresol,4,4’-(3h-2,1-benzoxathiol-3-ylidene)bis(2,6-dibromo-,s,s-dioxide;phenol,4,4’-(3h-2,1-benz
• Reference: 1: Ueno T, Hirayama S, Ito M, Nishioka E, Fukushima Y, Satoh T, Idei M, Horiuchi ; Y, Shoji H, Ohmura H, Shimizu T, Miida T. Albumin concentration determined by the; modified bromocresol purple method is superior to that by the bromocresol green; method for assessing nutritional status in malnourished patients with; inflammation. Ann Clin Biochem. 2013 Nov;50(Pt 6):576-84. doi:; 10.1177/0004563213480137. Epub 2013 Jul 29. PubMed PMID: 23897106.; ; ; 2: Xu Y, Wang L, Wang J, Liang H, Jiang X. Serum globulins contribute to the; discrepancies observed between the bromocresol green and bromocresol purple; assays of serum albumin concentration. Br J Biomed Sci. 2011;68(3):120-5. PubMed ; PMID: 21950203.; ; ; 3: Valentine CD, Verkman AS, Haggie PM. Protein trafficking rates assessed by; quantum dot quenching with bromocresol green. Traffic. 2012 Jan;13(1):25-9. doi: ; 10.1111/j.1600-0854.2011.01287.x. Epub 2011 Oct 17. PubMed PMID: 21951589; PubMed; Central PMCID: PMC3237755.; ; ; 4: Souri E, Kaboodari A, Adib N, Amanlou M. A New extractive spectrophotometric; method for determination of rizatriptan dosage forms using bromocresol green.; Daru. 2013 Feb 2;21(1):12. doi: 10.1186/2008-2231-21-12. PubMed PMID: 23374246;; PubMed Central PMCID: PMC3608254.; ; ; 5: Ghaedi M, Khajesharifi H, Hemmati Yadkuri A, Roosta M, Sahraei R, Daneshfar A.; Cadmium hydroxide nanowire loaded on activated carbon as efficient adsorbent for ; removal of Bromocresol Green. Spectrochim Acta A Mol Biomol Spectrosc. 2012; Feb;86:62-8. doi: 10.1016/j.saa.2011.09.064. Epub 2011 Oct 6. PubMed PMID:; 22104326.; ; ; 6: Chang YC, Bai H, Li SN, Kuo CN. Bromocresol green/mesoporous silica adsorbent ; for ammonia gas sensing via an optical sensing instrument. Sensors (Basel).; 2011;11(4):4060-72. doi: 10.3390/s110404060. Epub 2011 Apr 6. PubMed PMID:; 22163836; PubMed Central PMCID: PMC3231325.; ; ; 7: Duly EB, Grimason S, Grimason P, Barnes G, Trinick TR. Measurement of serum; albumin by capillary zone electrophoresis, bromocresol green, bromocresol purple,; and immunoassay methods. J Clin Pathol. 2003 Oct;56(10):780-1. PubMed PMID:; 14514785; PubMed Central PMCID: PMC1770085.
• PubChem Compound: 6451
• Last Modified: Nov 11 2021